Cas no 7682-16-8 (N-Acetyl-DL-norleucine)

• Product Name: N-Acetyl-DL-norleucine
• CAS No: 7682-16-8
• MF: C₈H₁₅NO₃
• MW: 173.209602594376
• MDL: MFCD00037272
• CID: 581668
• PubChem ID: 306142
• Update Time: 2025-05-21

N-Acetyl-DL-norleucine Chemical and Physical Properties

Names and Identifiers

• N-Acetyl-DL-norleucine
• 2-acetamidohexanoic acid
• Acetyl-DL-norleucine
• AC-DL-NLE-OH
• ACETYL-DL-2-AMINOHEXANOIC ACID
• N-ACETYL-DL-2-AMINO CAPROIC ACID
• N-acetyl-DL-Nle
• N-Acetyl-DL-norleucin
• N-Acetyl-norleucin
• N-acetylnorleucine
• DL-norleucine, N-acetyl-
• (R)-2-Acetamidohexanoic acid
• N-Acetyl-D-norleucine
• AK106110
• NSC203815
• N-Acetylnorleucine #
• Acetyl-D,L-norleucin
• Maybridge1_002303
• (+/-)-N-Acetylnorleucine
• 2-(acetylamino)hexanoic acid
• DivK1c_001055
• HMS548A15
• JDMCEGLQFSOMQH-UHFFFAOYSA-N
• NSC203817
• NSC203811
• 7
• UNII-GGG86KQG5L
• NSC-203815
• GGG86KQG5L
• AKOS008986601
• D88313
• SY316808
• CS-0201802
• A838846
• 2-acetamidohexanoicacid
• NSC-203811
• CDS1_000015
• DTXSID401032822
• 7682-16-8
• CHEBI:170072
• A0750
• FT-0695160
• MFCD00037272
• HY-W142016
• EN300-868887
• FT-0636563
• NS00016119
• MFCD00151961
• SCHEMBL137690
• NSC 203815
• AS-59472
• Acetyl-L-norleucine
• DB-056140

• MDL： MFCD00037272
• Inchi： 1S/C8H15NO3/c1-3-4-5-7(8(11)12)9-6(2)10/h7H,3-5H2,1-2H3,(H,9,10)(H,11,12)
• InChI Key： JDMCEGLQFSOMQH-UHFFFAOYSA-N
• SMILES： OC(C(CCCC)NC(C)=O)=O

Computed Properties

• Exact Mass: 173.10500
• Monoisotopic Mass: 173.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4

Experimental Properties

• Melting Point: 106.0 to 109.0 deg-C
• PSA: 66.40000
• LogP: 1.15680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on N-Acetyl-DL-norleucine

Comprehensive Overview of N-Acetyl-DL-norleucine (CAS No. 7682-16-8): Properties, Applications, and Research Insights

N-Acetyl-DL-norleucine (CAS No. 7682-16-8) is a chemically modified amino acid derivative that has garnered significant attention in biochemical and pharmaceutical research. This compound, also known as N-Acetyl-norleucine or DL-2-Acetamidohexanoic acid, is widely utilized in peptide synthesis, metabolic studies, and as a reference standard in analytical chemistry. Its unique structure, featuring an acetyl group attached to the amino terminus of norleucine, makes it a versatile tool for scientists exploring protein modifications and enzyme kinetics.

The growing interest in N-Acetyl-DL-norleucine aligns with current trends in precision medicine and biomarker discovery, where researchers seek stable isotopic analogs for metabolic tracing. Frequently searched terms like "N-Acetyl amino acids in cancer research" and "role of norleucine derivatives in proteomics" highlight its relevance in cutting-edge studies. Its CAS registry number (7682-16-8) serves as a critical identifier for procurement and regulatory compliance across international laboratories.

From a structural perspective, N-Acetyl-DL-norleucine exhibits chiral properties due to its DL-configuration, making it valuable for stereochemical investigations. The compound's molecular formula (C₈H₁₅NO₃) and moderate water solubility (often queried as "solubility of N-Acetyl-norleucine") facilitate its use in buffer systems for HPLC calibration and mass spectrometry applications. Recent publications have explored its potential as an internal standard in metabolomics workflows, addressing common search queries about "amino acid quantification methods".

Industrial applications of N-Acetyl-DL-norleucine extend to cosmeceutical formulations, where acetylated amino acids are increasingly popular for their skin-penetrating properties. This connects to trending searches like "acetylated amino acids in anti-aging" and "peptide-based skincare ingredients". The compound's stability under physiological pH conditions (another frequently researched aspect) makes it suitable for drug delivery systems and nutraceutical development.

Quality control parameters for CAS 7682-16-8 typically include HPLC purity assays (≥98%) and chiral purity verification, addressing laboratory professionals' concerns about "N-Acetyl-DL-norleucine specification sheets". Storage recommendations (-20°C desiccated) and handling precautions reflect its hygroscopic nature, a practical consideration often searched alongside "stability of acetylated amino acids". The compound's melting point (≈195-198°C) and spectral data (IR, NMR) are well-documented for analytical method development.

Emerging research directions for N-Acetyl-DL-norleucine include its potential role in gut microbiome studies (tying to popular searches about "amino acids and microbial metabolism") and as a building block for synthetic biology applications. Its compatibility with solid-phase peptide synthesis (SPPS) protocols makes it valuable for developing novel therapeutic peptides, aligning with industry interest in "next-generation peptide drugs". The racemic nature of the DL-form allows comparative studies of enantiomeric effects in biological systems.

From a regulatory standpoint, N-Acetyl-norleucine is generally recognized as safe for research purposes, with no significant restrictions reported in major chemical inventories. This distinguishes it from controlled substances while maintaining its utility in pharmaceutical R&D. Suppliers often highlight its availability as both research-grade and GMP-like quality, responding to market demands for "high-purity amino acid derivatives" in clinical studies.

The synthesis of N-Acetyl-DL-norleucine typically involves acetylation of DL-norleucine under controlled conditions, a process detailed in patents and organic chemistry literature. Researchers investigating "green chemistry approaches to amino acid modification" may find interest in recent enzymatic acetylation methods that reduce environmental impact. The compound's structure-activity relationships continue to be explored, particularly in comparative studies with other N-acetylated amino acids.

In analytical applications, CAS 7682-16-8 serves as a valuable reference material for amino acid analyzers and LC-MS systems. Its elution profile and fragmentation patterns are well-characterized, supporting method validation in food science (addressing queries like "amino acid analysis in nutritional supplements") and clinical diagnostics. The acetyl group's UV absorbance characteristics enable sensitive detection at 210-220 nm, a technical detail often sought by analytical chemists.

Future perspectives for N-Acetyl-DL-norleucine include potential applications in biodegradable materials and as a precursor for bio-based polymers, connecting to sustainability trends. Its role in cell culture media formulations is another area of investigation, particularly for specialized microbial growth requirements. These diverse applications underscore why search volumes for "norleucine derivatives in biotechnology" have shown steady growth in scientific databases.